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Chemical Profile and Synthesis Protocol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromobutanenitrile

CAS No.: 41929-78-6

Cat. No.: S1921756

Table 1: Basic Properties and Hazards of 2-Bromobutanenitrile [1]

Property Value

CAS Number 41929-78-6
Molecular CaHeBrN
Formula

Formula Weight  148.00 g/mol

Boiling Point 69-73 °C at 10 Torr

Density 1.4766 g/cm3

GHS Hazard H301: Toxic if swallowed; H314: Causes severe skin burns and eye damage; H315:
Statements Causes skin irritation; H319: Causes serious eye irritation; H335: May cause

respiratory irritation

Table 2: Detailed Synthesis Protocol for 2-Bromobutanenitrile [2]

Parameter Specification

Reaction Type Nucleophilic substitution
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Parameter

Key Reagent

Reactants

Catalyst

Solvent

Reaction Conditions

Work-up

Reported Yield

Specification

1-Chloro-3-bromopropane

1-Chloro-3-bromopropane (2 moles, 315 g), Sodium Cyanide (1 mole, 49 g)

Cetyltrimethylammonium bromide (18.2 g)

Water (25 mL)

Heated to 100°C with stirring, 5.5 hours

Fractional distillation under reduced pressure

74% (combined yield of chloro- and bromobutyronitrile)

Role of Nitriles in Pharmaceutical Development

While specific applications for 2-bromobutanenitrile were not found, the nitrile functional group (CN) is

highly significant in medicinal chemistry. Understanding its roles can help in designing experiments and

anticipating the potential utility of nitrile-containing intermediates [3].

e Hydrogen Bonding: The nitrile group is an excellent hydrogen bond acceptor. Its linear geometry
allows it to project into narrow enzyme clefts and form specific interactions with amino acid residues

like serine, threonine, glutamine, and arginine, or with water molecules in the binding site. This can
mimic carbonyl groups in natural substrates [3].

¢ Bioisosterism: Nitriles are often used as bioisosteres for carbonyls (ketones, aldehydes), carboxyl
groups, and other functionalities. This substitution can fine-tune a drug molecule's properties, such as

its metabolic stability, without sacrificing binding affinity [3].

e Metabolic Stability: In most cases, the nitrile group is metabolically robust and passes through the
body unchanged. This makes it a valuable and biocompatible functional group for drug design. A key
exception is when the nitrile is attached to a carbon atom with an adjacent hydrogen (as in 2-
bromobutanenitrile), which has the potential to be oxidized to a cyanohydrin, potentially releasing
cyanide. This requires careful consideration during development [3].

e Low Steric Demand: The CN group has a very small steric footprint, about eight times smaller than a
methyl group, allowing it to be incorporated into sterically congested regions of a molecule [3].
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Experimental Workflow and Strategic Application

The synthesis and application of a compound like 2-bromobutanenitrile can be conceptualized as a multi-

stage process. The workflow for its synthesis and purification is outlined below, followed by a strategic view

of how it fits into broader pharmaceutical development.

Combine reagents
and catalyst

Reaction
complete

Crude mixture

74% yield
(combined)

Product: 2-Bromobutanenitrile

Click to download full resolution via product page

The synthesized compound can then serve as a key intermediate in a larger research and development

pipeline.
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Critical Safety and Handling Notes

Given the hazardous nature of 2-bromebutanenitrile, strict safety protocols are essential [1].

¢ Personal Protective Equipment (PPE): Always wear appropriate gloves, chemical-resistant lab

coat, safety goggles, and face protection. Operations that could generate aerosols or vapors should
be conducted inside a certified fume hood.

e Emergency Procedures:

o IF SWALLOWED: Immediately call a poison center or doctor. Do NOT induce vomiting. Rinse

the mouth [1].

o IF ON SKIN: Remove contaminated clothing immediately. Wash skin thoroughly with plenty of

soap and water [1].
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o IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing [1].
o IF INHALED: Remove the person to fresh air and keep them comfortable for breathing [1].
e Storage: Store the compound locked up in a cool, well-ventilated place, away from incompatible
materials [1].

Information Gaps and Further Research

The information available from the search is insufficient to provide a complete set of application notes. Key

information that is still needed includes:

* Specific Reaction Protocols: Detailed procedures for common reactions 2-bromobutanenitrile
undergoes (e.g., nucleophilic substitution, carbon-carbon coupling, hydrolysis).

¢ Direct Pharmaceutical Applications: Published examples where 2-bromobutanenitrile is explicitly
used as an intermediate in synthesizing a drug candidate or biologically active molecule.

e Spectroscopic Data: NMR, IR, and MS data for proper identification and purity assessment.

To advance your research, I suggest:

¢ Consulting Specialized Databases: Search SciFinder Navigator or Reaxys for more synthetic
procedures and applications.

e Broadening Search Terms: Explore the chemistry of similar compounds (e.g., 2-
bromopropanenitrile) for transferable protocols.

¢ Reviewing Nitrile Chemistry: General reviews on nitrile synthesis and reactions can provide
valuable context and experimental ideas.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile and Synthesis Protocol]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1921756#2-bromobutanenitrile-

reaction-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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